Cas no 1252385-05-9 (3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide)

• Product Name: 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
• CAS No: 1252385-05-9
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5872072
• PubChem ID: 51094670
• Update Time: 2025-06-09

3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681227
• 1252385-05-9
• AKOS034649264
• 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide
• Z878668818

• Inchi： 1S/C18H18ClN3O2/c1-22(18(12-20)9-4-10-18)17(23)8-7-16-21-11-15(24-16)13-5-2-3-6-14(13)19/h2-3,5-6,11H,4,7-10H2,1H3
• InChI Key： UTDRJFLOKPHNKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CN=C(CCC(N(C)C2(C#N)CCC2)=O)O1

Computed Properties

• Exact Mass: 343.1087545g/mol
• Monoisotopic Mass: 343.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide

Professional Introduction to Compound with CAS No 1252385-05-9 and Product Name: 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide

The compound with the CAS number 1252385-05-9 and the product name 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an oxazole ring, a cyano-substituted cyclobutyl group, and a methylpropanamide moiety, contributes to its unique chemical properties and biological activities.

Recent research in the field of heterocyclic compounds has highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its versatility in drug design. Studies have demonstrated that oxazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific substitution pattern in 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide enhances its pharmacological potential by introducing additional functional groups that can interact with biological targets.

The 2-chlorophenyl substituent in the oxazole ring is particularly noteworthy, as chlorophenyl groups are frequently found in bioactive molecules due to their ability to modulate receptor binding and metabolic stability. In this context, the compound’s structure suggests that it may interact with enzymes or receptors involved in critical biological pathways. The cyano-substituted cyclobutyl group further contributes to the molecule’s complexity and may play a role in its binding affinity and selectivity. This combination of structural features makes 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide a promising candidate for further investigation.

In the realm of drug discovery, the development of novel amide derivatives has been extensively explored due to their favorable pharmacokinetic properties. The amide group in this compound, linked to a methylpropanamide moiety, is known to enhance solubility and bioavailability, which are crucial factors for successful drug candidates. Moreover, amide-based compounds have shown efficacy in various therapeutic areas, including pain management and neurodegenerative diseases. The presence of a cyanocyclobutyl group adds an additional layer of complexity, potentially influencing both the compound’s metabolic pathways and its interactions with biological targets.

Current research trends indicate that multi-target directed ligands (MTDLs) are gaining prominence in drug development due to their ability to modulate multiple biological pathways simultaneously. The structure of 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide aligns well with this approach, as it contains multiple functional groups that could interact with different targets. For instance, the oxazole ring may interact with enzymes involved in inflammation or infection processes, while the cyano-substituted cyclobutyl group could influence signaling pathways related to cell growth or differentiation. This dual functionality makes the compound a valuable asset in the search for novel therapeutic agents.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic challenge and complexity. The integration of an oxazole ring with a cyanocyclobutyl substituent requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, may be employed to achieve the desired structure efficiently. These synthetic strategies not only demonstrate the compound’s complexity but also underscore the advancements in synthetic organic chemistry that enable such intricate molecular architectures.

Evaluation of the compound’s biological activity often involves high-throughput screening (HTS) techniques to identify potential therapeutic effects. Preliminary studies suggest that 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide exhibits promising activity against certain disease-related targets. For example, it may demonstrate inhibitory effects on enzymes or receptors implicated in cancer progression or neurodegenerative disorders. Further characterization through computational modeling and experimental assays will be essential to elucidate its exact mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in developing innovative drug candidates based on heterocyclic compounds due to their diverse biological activities and structural versatility. The oxazole derivative described here is a testament to this trend, as it combines multiple pharmacophoric elements into a single molecular framework. Such multifunctional molecules hold great promise for addressing complex diseases that require intervention at multiple levels within biological systems. As research progresses, it is anticipated that compounds like 3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide will play a pivotal role in shaping future therapeutic strategies.

In conclusion,3-[5-(2-chlorophenyl)-1,3-oxazol-2-yl]-N-(1-cyanocyclobutyl)-N-methylpropanamide (CAS No 1252385-05-9) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted potential applications. The integration of an oxazole ring with various substituents enhances its pharmacological profile, making it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,this compound is poised to contribute significantly to the development of novel treatments for various diseases.